(4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride

• IUPAC Name: [4-(1H-imidazol-2-yl)phenyl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H11N3.2ClH/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10;;/h1-6H,7,11H2,(H,12,13);2*1H
• InChI Key: ALNQVYTXAGNNRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)C2=NC=CN2.Cl.Cl
• Molecular Formula: C10H13Cl2N3
• Molecular Weight: 246.13 g/mol
• CAS RN: 2248336-12-9

Description

“(4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride” is a chemical compound with the molecular formula C10H13Cl2N3 and a molecular weight of 246.14. It is a solid substance that is stored at temperatures between 2-8°C. The compound is used for research purposes and is not intended for human or veterinary use.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H11N3.2ClH/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13;;/h1-6,8H,7,11H2;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a solid substance that is stored at temperatures between 2-8°C. Its molecular weight is 246.14.

Scientific Research Applications

Crystal Structure Studies

• Imidazole derivatives, including compounds structurally similar to (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride, are studied for their crystal structures. For instance, research on imidazole-4-imines shows the significance of weak interactions in crystal structures, which can robustly repeat in similar compounds (Skrzypiec et al., 2012).

Corrosion Inhibition

• Imidazole derivatives are explored for their role in corrosion inhibition. Studies indicate the potential of certain imidazole derivatives in inhibiting corrosion in acidic solutions, emphasizing the importance of functional groups in determining their efficiency (Prashanth et al., 2021).

Synthesis of Novel Compounds

• Research involves synthesizing novel derivatives from imidazole-related compounds. This includes developing new analogues characterized by various spectral data, contributing to a broader understanding of chemical properties and potential applications (Vishwanathan & Gurupadayya, 2014).

Material Science and Polymer Studies

• Imidazole derivatives are used in material science, specifically in the synthesis of novel polymers. These polymers exhibit unique properties like fluorescence emission, thermal stability, and solubility in various solvents, making them potential candidates for advanced material applications (Ghaemy et al., 2013).

Multicomponent Chemical Synthesis

• In chemical synthesis, imidazole compounds play a role in multicomponent reactions, leading to the development of new chemical entities. These reactions demonstrate the robustness and versatility of imidazole derivatives in synthetic chemistry (Galli et al., 2019).

Antimicrobial Research

• Research on imidazole-based compounds also includes their antimicrobial evaluation. Various derivatives have been synthesized and tested for antibacterial and antifungal activities, showing variable degrees of efficacy (Visagaperumal et al., 2010).

Complexation and Stability Studies

• Imidazole derivatives are studied for their complexation with metals and the resulting stability constants. These studies are crucial in understanding the interaction between imidazole compounds and metals, which can have implications in fields like catalysis and material science (Pařík & Chlupatý, 2014).

Fluorescence and Optical Properties

• The synthesis of imidazole derivatives with specific functional groups has been explored to study their fluorescence and optical properties. Such studies are essential in developing new materials for applications in sensing, imaging, and optoelectronics (Kundu et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.